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Compound of Interest

Compound Name: MG-1102

Cat. No.: B15138660

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on optimizing the dosage of ATL1102 and its murine surrogate, ISIS

348574, to minimize adverse effects in mouse models. The following information is curated

from preclinical studies and general knowledge of 2'-MOE antisense oligonucleotides.

Frequently Asked Questions (FAQs)
Q1: What is ATL1102 and its mechanism of action?

A1: ATL1102 is a second-generation 2'-O-methoxyethyl (2'-MOE) modified antisense

oligonucleotide. It is designed to bind to the mRNA of CD49d, a subunit of the α4β1 integrin

(also known as VLA-4), which is expressed on the surface of leukocytes. This binding event

leads to the degradation of the CD49d mRNA by RNase H, thereby reducing the expression of

the CD49d protein. The reduction of CD49d expression on immune cells is intended to inhibit

their migration to sites of inflammation.

Q2: What is the appropriate murine surrogate for ATL1102?

A2: The commonly used mouse-specific analog for ATL1102 is ISIS 348574. This antisense

oligonucleotide is also a 2'-MOE modified compound designed to target murine CD49d mRNA.
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Q3: What are the reported efficacious dose ranges for the murine surrogate (ISIS 348574) in

mice?

A3: Preclinical studies in the mdx mouse model of Duchenne Muscular Dystrophy have

reported weekly subcutaneous doses of 5 mg/kg and 20 mg/kg of ISIS 348574. The higher

dose of 20 mg/kg/week was shown to be more effective in reducing muscle damage.[1]

Q4: What are the potential adverse effects of 2'-MOE antisense oligonucleotides in mice?

A4: Based on studies with various 2'-MOE antisense oligonucleotides, the following class-

related adverse effects may be observed, particularly at higher doses:

Immune Stimulation: Splenomegaly (enlarged spleen) and lymphoid hyperplasia.

Hepatotoxicity: Elevation of liver transaminases (ALT and AST) in the serum.

Hematological Effects: Thrombocytopenia (reduced platelet count).

Injection Site Reactions: Local inflammation or skin discoloration at the injection site.

It is important to note that direct comparative toxicology data for the 5 mg/kg and 20 mg/kg

weekly doses of ISIS 348574 is not publicly available. The expected adverse effect profile is

based on the known class effects of 2'-MOE antisense oligonucleotides.

Troubleshooting Guide: Managing Adverse Effects
This guide provides troubleshooting for common issues encountered during in vivo studies with

ISIS 348574 in mice.
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Observed Issue Potential Cause Recommended Action

Significant increase in serum

ALT/AST levels

Dose-dependent

hepatotoxicity, a known class

effect of 2'-MOE ASOs.

- Consider reducing the

dosage to 5 mg/kg/week and

monitor liver enzymes closely.-

Ensure the ASO is of high

purity to rule out impurity-

related toxicity.- Collect liver

tissue for histopathological

analysis to assess the extent

of any liver injury.

Thrombocytopenia (low

platelet count)

Dose-dependent effect on

platelets, a known class effect

of some ASOs.

- Monitor platelet counts

regularly, especially when

using higher doses (e.g., 20

mg/kg/week).- If a significant

drop is observed, consider a

dose reduction or a temporary

cessation of treatment to allow

for recovery.

Splenomegaly or changes in

immune cell populations

Immune stimulation, a known

class effect of

phosphorothioate-modified

oligonucleotides.

- Assess spleen weight at

necropsy.- Perform flow

cytometry on splenocytes to

characterize changes in

immune cell populations (e.g.,

CD4+ and CD8+ T cells).- This

effect may be dose-dependent;

consider if the observed level

of immune modulation is

acceptable for the study's

goals.

Severe injection site reactions Inflammatory response to the

ASO or formulation

components.

- Ensure proper subcutaneous

injection technique.- Rotate

injection sites.- Consider if the

formulation buffer is

contributing to the reaction.-

Mild to moderate injection site
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reactions are a common

finding.

Lack of efficacy at lower doses Insufficient target engagement.

- Confirm target (CD49d

mRNA) knockdown in relevant

tissues (e.g., spleen, muscle).-

If target engagement is low, a

dose escalation to 20

mg/kg/week may be

necessary, with careful

monitoring for adverse effects.

Data Summary
Table 1: Dosing and Efficacy of ISIS 348574 in mdx Mice

Dose (weekly, s.c.) Reported Efficacy Source

5 mg/kg
Reduced CD49d mRNA

expression.
[1]

20 mg/kg

- Reduced CD49d mRNA

expression.- Protected against

eccentric muscle contraction

damage.

[1]

Table 2: Potential Dose-Dependent Adverse Effects of 2'-
MOE ASOs in Mice (General Class Effects)
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Adverse Effect Low Dose (e.g., 5 mg/kg/wk)
High Dose (e.g., 20

mg/kg/wk or higher)

Hepatotoxicity (Elevated

ALT/AST)
Less likely to be significant.

Increased likelihood of mild to

moderate elevations.

Thrombocytopenia Less likely. Increased risk.

Immune Stimulation

(Splenomegaly)
Possible, likely mild. More pronounced.

Injection Site Reactions Possible, likely mild.
Possible, may be more

frequent or severe.

Experimental Protocols
Protocol 1: Administration of ISIS 348574 to Mice

Preparation of Dosing Solution:

Reconstitute the lyophilized ISIS 348574 in sterile, nuclease-free phosphate-buffered

saline (PBS) to the desired stock concentration.

Further dilute the stock solution with sterile PBS to the final desired concentration for

injection based on the average weight of the mice in each group. The final injection

volume should be between 50-200 µL.

Dosing Procedure:

Weigh each mouse to determine the precise injection volume.

Administer the prepared ISIS 348574 solution via subcutaneous (s.c.) injection in the

dorsal region, avoiding the midline.

Rotate the injection site with each administration to minimize local reactions.

For control groups, administer an equivalent volume of sterile PBS or a control

oligonucleotide.
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Protocol 2: Monitoring for Adverse Effects
Clinical Observations:

Observe the mice daily for any changes in appearance (e.g., ruffled fur), behavior (e.g.,

lethargy), and signs of distress.

Record body weights at least twice weekly. A significant weight loss ( >15%) may indicate

toxicity.

Blood Collection and Analysis:

Collect blood samples (e.g., via tail vein or retro-orbital sinus) at baseline and at selected

time points during the study (e.g., after 4 and 8 weeks of dosing).

Perform a complete blood count (CBC) to assess platelet levels and other hematological

parameters.

Analyze serum for liver transaminases (ALT, AST) to monitor for hepatotoxicity.

Necropsy and Tissue Analysis:

At the end of the study, euthanize the mice and perform a gross necropsy.

Measure the spleen weight.

Collect relevant tissues (e.g., liver, spleen, kidney, muscle) for histopathological analysis to

identify any microscopic changes.

Collect tissues for analysis of CD49d mRNA levels to confirm target engagement.

Visualizations
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Caption: Mechanism of action of ATL1102.
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Caption: Experimental workflow for in vivo mouse studies.
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Caption: Troubleshooting logic for adverse effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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